Cas no 1807190-48-2 (Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
• CAS No: 1807190-48-2
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4953482
• Update Time: 2025-06-23

Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-18-10(17)8-3-9(11(13,14)15)6(4-12)2-7(8)5-16/h2-3H,4H2,1H3
• InChI Key： KPFSNRYFWPHDGG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)OC)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate

Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate (CAS No. 1807190-48-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate, identified by its CAS number 1807190-48-2, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloromethyl moiety and a cyanide substituent, alongside a trifluoromethyl group, makes it a versatile building block for synthetic chemists.

The chemical properties of Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate contribute to its widespread application in medicinal chemistry. The chloromethyl group, for instance, serves as a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. This feature is particularly advantageous in the synthesis of biologically active molecules, where precise functionalization is often required. Additionally, the electron-withdrawing nature of the cyanide and trifluoromethyl groups enhances the compound's reactivity and stability, making it an ideal candidate for further derivatization.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate has emerged as a critical intermediate in several groundbreaking studies. For instance, researchers have utilized this compound to synthesize potent inhibitors of enzymes implicated in inflammatory diseases. The structural motifs present in this molecule have been found to interact favorably with target proteins, leading to the development of promising lead compounds.

The role of Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate extends beyond inflammation-focused therapies. Studies have demonstrated its utility in the development of antiviral agents, where the compound's unique functional groups facilitate the creation of molecules capable of disrupting viral replication mechanisms. Furthermore, its incorporation into drug candidates targeting neurological disorders has shown encouraging results in preclinical trials. These findings underscore the compound's broad applicability and highlight its significance in advancing therapeutic strategies.

The synthesis of Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the functionalization of a benzene core, followed by the introduction of the characteristic substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and organometallic transformations, are often employed to achieve the desired product with minimal side reactions.

The chemical robustness of Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate makes it an attractive choice for industrial-scale production. Its stability under various storage conditions ensures that it remains viable for long-term applications in pharmaceutical research and development. Moreover, its compatibility with standard purification techniques simplifies downstream processing, reducing costs and improving overall efficiency.

In conclusion, Methyl 4-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate (CAS No. 1807190-48-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further.